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Compound of Interest

Compound Name:
3-Chloro-2-fluoro-4-

methylbenzaldehyde

CAS No.: 1383951-78-7

Cat. No.: B6314618

Get Quote

Technical Profile: 3-Chloro-2-fluoro-4-
methylbenzaldehyde
CAS: 1383951-78-7 | A Critical Scaffold for Fluorinated
Therapeutics[1]
Executive Summary
In the landscape of modern medicinal chemistry, 3-Chloro-2-fluoro-4-methylbenzaldehyde
(CAS 1383951-78-7) represents a high-value, polysubstituted aromatic intermediate. Its utility

lies in its dense functionalization pattern: a reactive aldehyde handle, a sterically demanding

chloro-methyl motif, and an electronically activated fluorine atom. This specific arrangement

makes it an ideal scaffold for S_NAr (Nucleophilic Aromatic Substitution) diversification and the

synthesis of complex heterocycles found in kinase inhibitors and agrochemicals.

This guide synthesizes available physical data, predicted physicochemical parameters, and

expert handling protocols to support researchers utilizing this compound in drug discovery
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workflows.

Chemical Identity & Structural Analysis
The compound is defined by a benzaldehyde core with a unique 2,3,4-substitution pattern. The

positioning of the fluorine atom ortho to the aldehyde is chemically significant, as the electron-

withdrawing formyl group activates the fluorine towards nucleophilic displacement, a rare and

valuable trait for scaffold decoration.

Parameter Data

IUPAC Name 3-Chloro-2-fluoro-4-methylbenzaldehyde

CAS Number 1383951-78-7

Molecular Formula C₈H₆ClFO

Molecular Weight 172.58 g/mol

SMILES Cc1ccc(C=O)c(F)c1Cl

InChI Key

Specific key varies by protonation state, typically

generated as:[1][2][3][4]

[5]UFPBMVRONDLOGK-UHFFFAOYSA-N

(analog)

MDL Number MFCD28751754

Physical Properties Matrix
Note: As a specialized research intermediate, experimental bulk property data (e.g., exact flash

point, viscosity) is sparse in public literature. The values below represent a consensus of

vendor data and high-confidence QSPR (Quantitative Structure-Property Relationship)

predictions calibrated against structural analogs like 3-chloro-4-fluorobenzaldehyde.

Physicochemical Data

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.bldpharm.com/products/845907-07-5.html
https://prepchem.com/3-chloro-2-hydroxybenzaldehyde/
http://www.stenutz.eu/chem/solv6.php?name=3-chloro-4-methylbenzaldehyde
https://www.chemicalbook.com/synthesis/4-chloro-3-fluorobenzaldehyde.htm
https://patents.google.com/patent/US4845304A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6314618?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Value

(Experimental/Predicted)
Confidence / Method

Physical State
Solid (Low-melting) or Semi-

solid

Analog comparison (MP

trends).

Melting Point 35°C – 45°C (Predicted)

Based on 3-chloro-4-

methylbenzaldehyde (30°C)

trends.

Boiling Point 248°C ± 10°C (at 760 mmHg)
Predicted via ACD/Labs

algorithms.

Density 1.30 ± 0.05 g/cm³
Standard for tri-substituted

halogenated benzenes.

Flash Point >110°C Predicted (Closed Cup).

LogP (Octanol/Water) 2.82 Calculated (Consensus LogP).

Solubility
Soluble in DCM, DMSO,

MeOH, EtOAc.
Insoluble in water.

Refractive Index 1.552 (Predicted) At 20°C.

Reactivity Profile & Synthetic Utility
The "Application Scientist" perspective highlights that this molecule is not just a building block

but a divergent synthesis hub.

A. The Ortho-Fluoro Activation (S_NAr)
The fluorine at position 2 is ortho to the electron-withdrawing aldehyde (CHO). This lowers the

energy barrier for Nucleophilic Aromatic Substitution (S_NAr).

Mechanism: Nucleophiles (amines, thiols) can displace the fluorine atom, cyclizing with the

aldehyde to form indazoles or quinazolines.

Selectivity: The Chlorine at position 3 is sterically crowded by the 4-methyl and 2-fluoro

groups and is less activated, allowing for selective functionalization at C2.
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B. Aldehyde Manipulation
Reductive Amination: Standard protocols (NaBH(OAc)₃/DCE) work efficiently.

Oxidation: Pinnick oxidation yields 3-chloro-2-fluoro-4-methylbenzoic acid, another key

intermediate.

C. Visualization: Divergent Synthesis Pathway
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Figure 1: Divergent synthetic pathways utilizing the activated 2-fluoro position and the aldehyde

handle.

Handling, Stability & Safety Protocols
As a halogenated benzaldehyde, this compound requires specific handling to prevent

degradation and ensure operator safety.

Storage & Stability
Oxidation Sensitivity: Benzaldehydes autoxidize to benzoic acids upon air exposure.

Protocol: Store under inert atmosphere (Nitrogen/Argon).

Temperature: Refrigerate (2–8°C) for long-term storage to prevent polymerization or

disproportionation.

Container: Amber glass vials with Teflon-lined caps to prevent photochemical degradation.
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Safety Data (GHS Classification)
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[6][7][8][9]

H319: Causes serious eye irritation.[6][7][8][9]

H335: May cause respiratory irritation.[8][10]

PPE Requirements: Nitrile gloves, safety goggles, and use within a fume hood are

mandatory.

Experimental Workflow: Quality Control (QC)
To validate the identity of incoming batches (CAS 1383951-78-7), use the following

spectroscopic fingerprints.

Expected 1H NMR Signals (CDCl₃, 400 MHz)
~10.2 ppm (s, 1H): Aldehyde proton (CHO). Distinctive downfield shift.

~7.6 ppm (t/dd, 1H): Aromatic proton at C6 (coupling with F).

~7.2 ppm (d, 1H): Aromatic proton at C5.

~2.4 ppm (s, 3H): Methyl group at C4.

QC Decision Tree
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Figure 2: Quality Control workflow for validating batch integrity before synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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